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Compound of Interest

Compound Name: MR-2-93-3

Cat. No.: B11927388 Get Quote

While in-depth theoretical studies and detailed experimental protocols for MR-2-93-3 are not

extensively available in the public domain, this guide synthesizes the current understanding of

this novel compound for researchers, scientists, and drug development professionals. MR-2-
93-3, also known as RML-1, is identified as a long-chain fatty acid and a key component in the

delivery of polynucleotides.

MR-2-93-3 is classified as an ester-derived, ionizable lipid.[1] Its primary application lies in the

formulation of lipid nanoparticles (LNPs) designed to encapsulate and transport polynucleic

acids, such as mRNA, into cells. The CAS number for this compound is 2941228-90-4.[2]

Core Function and Application
The principal role of MR-2-93-3 is to serve as a cationic lipid in lipid nanoparticle formulations.

[2][3][4][5][6][7] These nanoparticles are essential for protecting the polynucleotide cargo from

degradation and facilitating its entry into target cells. The ionizable nature of MR-2-93-3 is a

critical feature. At a low pH, the lipid is positively charged, which promotes the encapsulation of

the negatively charged polynucleotide backbone. Upon entering the physiological environment

with a neutral pH, the lipid's charge is reduced, which is thought to aid in the release of the

polynucleotide into the cytoplasm of the cell.

A patent has been filed that includes MR-2-93-3 as one of the novel biodegradable ionizable

lipids derived from methyl ricinoleate or methyl 12-hydroxystearate.[1] This suggests a focus on

creating delivery vehicles that are not only effective but also have a favorable safety profile

through biodegradation. The patent documentation showcases the structure of MR-2-93-3 and
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its performance in mRNA delivery, highlighting its potential in therapeutic and vaccine

development.[1]

Current Status of Theoretical Studies
As of this writing, comprehensive theoretical studies, including computational chemistry,

molecular modeling, and detailed mechanistic analyses of MR-2-93-3's interaction with cellular

membranes and endosomal escape pathways, are not publicly available. Such studies would

provide valuable insights into:

The precise molecular dynamics of LNP formation with MR-2-93-3.

Quantum mechanical calculations to understand the electronic structure and reactivity of the

lipid.

Simulations of the interaction between MR-2-93-3-containing LNPs and lipid bilayers to

model membrane fusion and cargo release.

The absence of this information in scientific literature indicates that such research may be

proprietary or in early stages of development.

Experimental Protocols and Data
Detailed experimental protocols for the synthesis of MR-2-93-3 or its specific use in LNP

formulations are not described in peer-reviewed journals. The available information is primarily

from vendor websites and patent applications, which do not typically provide the level of detail

required for replication in a research setting.[1][2][3][5]

Quantitative Data:

Publicly accessible quantitative data, such as binding affinities, pKa values, or specific in vivo

efficacy data, are limited. The patent literature may contain some performance data in the

context of specific experiments, such as luciferase mRNA delivery, but a comprehensive

dataset for comparative analysis is not available.[1]

Signaling Pathways and Visualization
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There is no information available to suggest that MR-2-93-3 directly interacts with or modulates

specific signaling pathways. Its function is understood to be that of a delivery vehicle,

facilitating the introduction of a therapeutically active polynucleotide into a cell. The subsequent

biological effects would be dependent on the translated protein from the delivered mRNA,

which in turn might influence various signaling pathways.

Due to the lack of information on any associated signaling pathways or detailed experimental

workflows, a Graphviz diagram cannot be generated at this time.

In conclusion, MR-2-93-3 is an emerging ionizable lipid with a clear application in

polynucleotide delivery. However, the scientific community awaits the publication of in-depth

theoretical and experimental studies to fully elucidate its properties and mechanisms of action.

Researchers interested in this compound are encouraged to monitor patent literature and

future publications in the fields of drug delivery and biomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11927388#theoretical-studies-of-mr-2-93-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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